Cas no 1261924-91-7 (3-Bromo-5-(2,3-dimethylphenyl)phenol)

• Product Name: 3-Bromo-5-(2,3-dimethylphenyl)phenol
• CAS No: 1261924-91-7
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD18316039
• CID: 2763851
• PubChem ID: 53221762
• Update Time: 2025-06-27

3-Bromo-5-(2,3-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316039
• 3-Bromo-5-(2,3-dimethylphenyl)phenol, 95%
• 5-Bromo-2',3'-dimethyl[1,1'-biphenyl]-3-ol
• DTXSID20686365
• 3-BROMO-5-(2,3-DIMETHYLPHENYL)PHENOL
• 1261924-91-7
• 3-Bromo-5-(2,3-dimethylphenyl)phenol

• MDL： MFCD18316039
• Inchi： 1S/C14H13BrO/c1-9-4-3-5-14(10(9)2)11-6-12(15)8-13(16)7-11/h3-8,16H,1-2H3
• InChI Key： XVYRGBZUELOVDU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C)C=1C)O

Computed Properties

• Exact Mass: 276.01498Da
• Monoisotopic Mass: 276.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(2,3-dimethylphenyl)phenol

Comprehensive Analysis of 3-Bromo-5-(2,3-dimethylphenyl)phenol (CAS No. 1261924-91-7): Properties, Applications, and Industry Insights

3-Bromo-5-(2,3-dimethylphenyl)phenol (CAS No. 1261924-91-7) is a specialized brominated phenolic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This aromatic bromo derivative combines a phenol core with strategic substitutions – a bromine atom at the 3-position and a 2,3-dimethylphenyl group at the 5-position – creating a molecule with distinct electronic and steric properties. The CAS 1261924-91-7 identifier has seen increased search volume in academic databases, reflecting growing interest in its potential as a building block for drug discovery and functional materials.

Recent studies highlight the compound's relevance in developing targeted therapeutics, particularly in enzyme inhibition applications. The 2,3-dimethylphenyl moiety contributes to enhanced lipophilicity, while the bromophenol group offers sites for further functionalization. Researchers are exploring its use in cascade reactions and as a precursor for biologically active molecules, with particular interest in its potential structure-activity relationships. The compound's molecular weight of 291.15 g/mol and balanced hydrophobic/hydrophilic character make it valuable for medicinal chemistry optimization.

From a synthetic chemistry perspective, 3-Bromo-5-(2,3-dimethylphenyl)phenol demonstrates interesting reactivity patterns. The electron-rich aromatic system allows for various electrophilic substitutions, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations are crucial for creating diverse molecular libraries in drug discovery programs. Analytical characterization typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with the 1H NMR spectrum showing characteristic peaks between 6.5-7.5 ppm for the aromatic protons.

The material science community has investigated CAS 1261924-91-7 for its potential in advanced polymer systems. The phenolic hydroxyl group can participate in polycondensation reactions, while the bulky dimethylphenyl substituent introduces steric effects that influence polymer chain packing. This has implications for developing high-performance thermosets with tailored thermal and mechanical properties. Recent patent literature suggests applications in specialty coatings where the compound's aromatic stability and modifiable functionality offer advantages.

Environmental and green chemistry considerations have prompted studies on the biodegradation pathways of brominated phenols like 3-Bromo-5-(2,3-dimethylphenyl)phenol. While not classified as hazardous, researchers emphasize proper laboratory handling procedures and waste management practices. The compound's ecotoxicological profile remains an active area of investigation, particularly regarding its persistence in aquatic systems and potential microbial metabolism.

Commercial availability of 3-Bromo-5-(2,3-dimethylphenyl)phenol has expanded in recent years, with suppliers offering various packaging options from milligram to kilogram quantities. Quality specifications typically require ≥95% purity by HPLC analysis, with some suppliers providing custom synthesis services for derivatives. The global market shows particular demand from contract research organizations and academic institutions engaged in heterocyclic chemistry and catalysis research.

Emerging applications in organic electronics have brought new attention to CAS 1261924-91-7. The compound's conjugated π-system and modifiable functional groups make it a candidate for developing organic semiconductors and charge transport materials. Researchers are exploring its incorporation into molecular scaffolds for optoelectronic devices, where the sterically demanding substituents may help control molecular packing and thin film morphology.

From a regulatory standpoint, 3-Bromo-5-(2,3-dimethylphenyl)phenol is not currently listed on major chemical inventories such as TSCA or REACH, though manufacturers and users should monitor evolving chemical regulations. Proper safety data sheets should be consulted for handling and storage recommendations. The scientific community continues to investigate its physicochemical properties, including solubility parameters, melting point characteristics, and stability under various conditions.

Future research directions for 1261924-91-7 may explore its potential in asymmetric synthesis as a chiral auxiliary or in metal-organic frameworks as a functional linker. The compound's versatility positions it as valuable for multidisciplinary research spanning chemical biology, materials engineering, and process chemistry. As synthetic methodologies advance, particularly in C-H functionalization and photocatalysis, new transformations of this brominated phenolic compound will likely emerge.